10,16-dibromo-N,N-dimethyl-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine

Specification

• Molecular Formula: C22H16Br2NO2P
• Molecular Weight: 517.1 g/mol
• IUPAC Name: 10,16-dibromo-N,N-dimethyl-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• Standard InChI: InChI=1S/C22H16Br2NO2P/c1-25(2)28-26-21-17(23)11-13-7-3-5-9-15(13)19(21)20-16-10-6-4-8-14(16)12-18(24)22(20)27-28/h3-12H,1-2H3
• Standard InChI Key: BHVLQEGXBRERIO-UHFFFAOYSA-N
• SMILES: CN(C)P1OC2=C(C3=CC=CC=C3C=C2Br)C4=C(O1)C(=CC5=CC=CC=C54)Br
• Canonical SMILES: CN(C)P1OC2=C(C3=CC=CC=C3C=C2Br)C4=C(O1)C(=CC5=CC=CC=C54)Br

Introduction

The compound 10,16-dibromo-N,N-dimethyl-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine is a complex organic molecule featuring a phosphorus atom integrated into a pentacyclic framework. This structure includes multiple functional groups such as bromine atoms and a dimethylamine group, contributing to its reactivity and potential biological activity. The compound's unique structure and properties make it an interesting subject for research in organic chemistry and potential applications in pharmaceuticals or materials science.

Synthesis and Preparation

The synthesis of such complex organic compounds typically involves multi-step reactions. While specific synthesis routes for this compound are not detailed in the available literature, general approaches might include:

• Cyclization Reactions: Forming the pentacyclic framework through a series of cyclization reactions.

• Bromination: Introducing bromine atoms into the molecule to achieve the desired structure.

• Amination: Incorporating the dimethylamine group onto the phosphorus atom.

Applications and Potential Uses

Despite the lack of extensive research on this specific compound, its structural complexity and functional groups suggest potential applications in:

• Pharmaceuticals: The presence of bromine and a phosphorus atom could contribute to biological activity, making it a candidate for drug development.

• Materials Science: The compound's unique structure might be useful in the development of new materials with specific optical or electrical properties.

Table 2: Structural Features

Feature	Description
Pentacyclic Framework	Complex ring system with multiple double bonds and oxygen atoms.
Bromine Atoms	Two bromine atoms are present in the structure.
Dimethylamine Group	Attached to the phosphorus atom, contributing to reactivity.